Cas no 438223-67-7 (1-(2,3-dimethylphenyl)-4-(4-ethoxybenzenesulfonyl)piperazine)

• Product Name: 1-(2,3-dimethylphenyl)-4-(4-ethoxybenzenesulfonyl)piperazine
• CAS No: 438223-67-7
• MF: C₂₀H₂₆N₂O₃S
• MW: 374.497044086456
• CID: 6291527
• PubChem ID: 2137789
• Update Time: 2025-10-28

1-(2,3-dimethylphenyl)-4-(4-ethoxybenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-4-(4-ethoxybenzenesulfonyl)piperazine
• Oprea1_432280
• AKOS001424003
• F1406-0007
• 1-(2,3-dimethylphenyl)-4-((4-ethoxyphenyl)sulfonyl)piperazine
• VU0489204-1
• Z45547662
• 438223-67-7
• UPCMLD0ENAT5952835:001
• 1-(2,3-dimethylphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine

• Inchi： 1S/C20H26N2O3S/c1-4-25-18-8-10-19(11-9-18)26(23,24)22-14-12-21(13-15-22)20-7-5-6-16(2)17(20)3/h5-11H,4,12-15H2,1-3H3
• InChI Key： OQPOIIIROSNLRL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(N1CCN(C2C=CC=C(C)C=2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 374.16641387g/mol
• Monoisotopic Mass: 374.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(2,3-dimethylphenyl)-4-(4-ethoxybenzenesulfonyl)piperazine

1-(2,3-Dimethylphenyl)-4-(4-Ethoxybenzenesulfonyl)Piperazine: A Comprehensive Overview

1-(2,3-Dimethylphenyl)-4-(4-Ethoxybenzenesulfonyl)Piperazine, also known by its CAS number CAS No 438223-67-7, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with substituted phenyl and benzenesulfonyl groups. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for research and development.

The molecular structure of 1-(2,3-Dimethylphenyl)-4-(4-Ethoxybenzenesulfonyl)Piperazine consists of a piperazine core, which is a six-membered ring containing two nitrogen atoms. Attached to the piperazine ring are two substituents: a 2,3-dimethylphenyl group and a 4-ethoxybenzenesulfonyl group. The phenyl group introduces aromaticity and hydrophobicity, while the benzenesulfonyl group contributes to the molecule's electrophilic character and potential reactivity in various chemical reactions.

Recent studies have highlighted the importance of this compound in drug discovery and material science. Its unique combination of functional groups makes it an ideal candidate for exploring new therapeutic agents or advanced materials with tailored properties. For instance, the piperazine moiety is known for its ability to form hydrogen bonds, which is crucial in drug design for enhancing bioavailability and targeting specific biological receptors.

In terms of synthesis, CAS No 438223-67-7 can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of the piperazine derivative with the appropriately substituted phenyl and benzenesulfonyl groups. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for further studies.

The applications of 1-(2,3-Dimethylphenyl)-4-(4-Ethoxybenzenesulfonyl)Piperazine extend beyond traditional chemistry into interdisciplinary fields such as nanotechnology and catalysis. Its ability to act as a ligand in metal complexes has been explored for creating novel catalysts with enhanced activity and selectivity. Additionally, its role in polymer chemistry has been investigated for developing advanced materials with improved mechanical and thermal properties.

In conclusion, CAS No 438223-67-7, or 1-(2,3-Dimethylphenyl)-4-(4-Ethoxybenzenesulfonyl)Piperazine, stands out as a versatile compound with immense potential in various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in chemistry and related fields.